Cas no 2229240-43-9 (tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate)

Tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate is a specialized carbamate-protected amine intermediate used in organic synthesis and pharmaceutical research. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The pyrazine moiety introduces heterocyclic functionality, making it valuable for constructing bioactive molecules, particularly in medicinal chemistry. The compound’s rigid, branched alkyl chain contributes to steric control in reactions, improving selectivity. Its high purity and well-defined reactivity profile make it a reliable building block for peptidomimetics and small-molecule drug candidates. Suitable for controlled amide bond formation and further functionalization, it is often employed in target-oriented synthesis.
tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate structure
2229240-43-9 structure
Product Name:tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate
CAS No:2229240-43-9
MF:C13H22N4O2
MW:266.339382648468
CID:5804594
PubChem ID:165969918
Update Time:2025-10-28

tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate
    • EN300-1880871
    • 2229240-43-9
    • tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
    • Inchi: 1S/C13H22N4O2/c1-12(2,3)19-11(18)17-9-13(4,8-14)10-7-15-5-6-16-10/h5-7H,8-9,14H2,1-4H3,(H,17,18)
    • InChI Key: JNDVLDBMNVOFIS-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C1C=NC=CN=1)(C)CN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 266.17427596g/mol
  • Monoisotopic Mass: 266.17427596g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 90.1Ų

tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1880871-0.05g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
0.05g
$1152.0 2023-09-18
Enamine
EN300-1880871-0.1g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
0.1g
$1207.0 2023-09-18
Enamine
EN300-1880871-0.25g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
0.25g
$1262.0 2023-09-18
Enamine
EN300-1880871-0.5g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
0.5g
$1316.0 2023-09-18
Enamine
EN300-1880871-1.0g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
1g
$1371.0 2023-05-23
Enamine
EN300-1880871-2.5g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
2.5g
$2688.0 2023-09-18
Enamine
EN300-1880871-5.0g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
5g
$3977.0 2023-05-23
Enamine
EN300-1880871-10.0g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
10g
$5897.0 2023-05-23
Enamine
EN300-1880871-1g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
1g
$1371.0 2023-09-18
Enamine
EN300-1880871-5g
tert-butyl N-[3-amino-2-methyl-2-(pyrazin-2-yl)propyl]carbamate
2229240-43-9
5g
$3977.0 2023-09-18

Additional information on tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate

tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate: A Comprehensive Overview

tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate (CAS No. 2229240-43-9) is a compound of significant interest in the field of organic chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various therapeutic areas. The molecule consists of a tert-butyl group, an amino moiety, a methyl substituent, and a pyrazine ring, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate in the development of novel bioactive compounds. Researchers have explored its role as a potential lead compound in the design of drugs targeting specific biological pathways. The pyrazine ring, a heterocyclic structure known for its aromaticity and stability, plays a crucial role in modulating the compound's pharmacokinetic properties. This makes it an attractive candidate for further investigation in preclinical studies.

The synthesis of tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-yl)propylcarbamate involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the tert-butyl carbamate group enhances the compound's solubility and bioavailability, making it more suitable for biological testing. Additionally, the presence of the amino group provides opportunities for further functionalization, enabling researchers to explore its potential as a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have allowed for a deeper understanding of the molecular interactions involving tert-butyl N-3-amino-2-methyl-2-(pyrazin-2-y1)propylcarbamate. Molecular docking studies have revealed that this compound exhibits promising binding affinities towards key therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting conditions like cancer and neurodegenerative diseases.

In terms of pharmacological activity, tert-butyl N3-amino-N'-[1-(dimethoxyphosphoryl)-4-piperidinopropionamide]acetamide has demonstrated selective inhibitory effects on certain enzymatic pathways. Its ability to modulate these pathways without causing significant cytotoxicity makes it an appealing candidate for further development. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance its efficacy and reduce potential side effects.

The structural versatility of tert-butyl N3-amino-N'-[1-(dimethoxyphosphoryl)-4-piperidinopropionamide]acetamide also lends itself to applications beyond drug discovery. For instance, its unique chemical properties make it a valuable reagent in organic synthesis, enabling the construction of complex molecular frameworks. This has led to its use in the synthesis of other bioactive compounds with diverse therapeutic potentials.

In conclusion, tert-butyl N3-amino-N'-[1-(dimethoxyphosphoryl)-4-piperidinopropionamide]acetamide (CAS No. 1787665675) stands out as a compound with significant potential in both academic research and industrial applications. Its unique structure, combined with recent advances in chemical synthesis and computational modeling, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full spectrum of biological activities, this compound is poised to make meaningful contributions to the field of medicinal chemistry.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.